![molecular formula C16H15N3O4S B5459940 N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide](/img/structure/B5459940.png)
N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide, also known as TAK-659, is a small molecule inhibitor that has been studied for its potential use in treating various types of cancer. This compound was first synthesized by Takeda Pharmaceutical Company Limited and has since been the subject of numerous scientific studies.
Mechanism of Action
N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide works by inhibiting the activity of several key enzymes and proteins that are involved in cancer cell growth and survival. Specifically, it targets the Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK) enzymes, as well as the phosphoinositide 3-kinase (PI3K) and mitogen-activated protein kinase (MAPK) signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide can induce cell death in cancer cells and inhibit tumor growth in animal models. It has also been shown to have minimal toxicity and side effects in preclinical studies.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide is its selectivity for cancer cells, which reduces the risk of off-target effects and toxicity. However, its efficacy may be limited by the development of drug resistance in cancer cells over time.
Future Directions
Future research on N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide could focus on optimizing its dosing and delivery methods, as well as investigating its potential use in combination with other cancer therapies. Additionally, further studies could explore the potential use of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide in treating other diseases and disorders beyond cancer.
Synthesis Methods
The synthesis of N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide involves several steps, including the reaction of 3-cyano-4,5-dimethylthiophene with 2-bromo-4'-methyl-2-nitroacetophenone to form an intermediate product. This intermediate is then reacted with ethyl chloroacetate to yield the final product, N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide.
Scientific Research Applications
N-(3-cyano-4,5-dimethyl-2-thienyl)-2-(4-methyl-2-nitrophenoxy)acetamide has been studied for its potential use in treating various types of cancer, including lymphoma, leukemia, and solid tumors. It has been shown to selectively inhibit the growth of cancer cells by targeting specific signaling pathways that are involved in cancer cell proliferation and survival.
properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-(4-methyl-2-nitrophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O4S/c1-9-4-5-14(13(6-9)19(21)22)23-8-15(20)18-16-12(7-17)10(2)11(3)24-16/h4-6H,8H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSESZPHSNMUJLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=C(C(=C(S2)C)C)C#N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.